Cas no 4609-49-8 (1,2,3-thiadiazole-4,5-dicarboxylic acid)

1,2,3-thiadiazole-4,5-dicarboxylic acid structure
4609-49-8 structure
Product Name:1,2,3-thiadiazole-4,5-dicarboxylic acid
CAS No:4609-49-8
MF:C4H2N2O4S
MW:174.134679317474
CID:860100
Update Time:2026-04-29

1,2,3-thiadiazole-4,5-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1,2,3-thiadiazole-4,5-dicarboxylic acid
    • thiadiazole-4,5-dicarboxylic acid

Computed Properties

  • Exact Mass: 173.97356

Experimental Properties

  • Density: 1.925±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 96-98 ºC
  • Solubility: Dissolution (59 g/l) (25 º C),
  • PSA: 100.38
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